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Compound of Interest

Compound Name: 2-(3-Fluorophenyl)benzonitrile

Cat. No.: B059359 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) was found for 2-(3-
Fluorophenyl)benzonitrile. The following guidance is based on the safety data for closely

related isomers, such as 2-(4-Fluorophenyl)benzonitrile and other fluorinated benzonitrile

compounds. It is imperative to consult with your institution's Environmental Health and Safety

(EHS) department for specific disposal requirements.

This document provides essential safety information and a step-by-step guide for the proper

disposal of 2-(3-Fluorophenyl)benzonitrile, catering to researchers, scientists, and

professionals in drug development.

Key Safety and Hazard Information
Based on data for analogous compounds, 2-(3-Fluorophenyl)benzonitrile is anticipated to

possess the following hazards. This information should be handled with care, and all safety

precautions should be strictly followed.
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Property
Information (based on 2-(4-
Fluorophenyl)benzonitrile and related
compounds)

CAS Number Not found for 2-(3-Fluorophenyl)benzonitrile.

Molecular Formula C₁₃H₈FN

Molecular Weight 197.21 g/mol

Appearance
Expected to be a solid or liquid at room

temperature.

Primary Hazards

Harmful if swallowed[1], Causes skin

irritation[1], Causes serious eye irritation[1], May

cause respiratory irritation[1].

Incompatible Materials
Strong oxidizing agents, strong acids, strong

bases[2].

Hazardous Decomposition Products

Under combustion, may produce carbon oxides

(CO, CO₂), nitrogen oxides (NOx), and

hydrogen fluoride (HF)[2].

Experimental Protocols: Proper Disposal
Procedures
The disposal of 2-(3-Fluorophenyl)benzonitrile must be handled as hazardous waste, in strict

accordance with local, state, and federal regulations. Do not dispose of this chemical down the

drain or in regular trash.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling 2-(3-Fluorophenyl)benzonitrile. This

includes:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.
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A lab coat.

All handling of the material, including preparation for disposal, should be conducted in a well-

ventilated area, preferably within a chemical fume hood.

2. Waste Segregation and Collection:

Designate a specific, labeled, and sealed container for halogenated organic waste.

Do not mix 2-(3-Fluorophenyl)benzonitrile with non-halogenated solvents or other

incompatible waste streams.

Keep the original product container for waste collection if possible. If not, use a chemically

compatible and clearly labeled waste container.

3. Spill Management:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

commercial sorbent).

Carefully collect the absorbent material and contaminated surfaces into a sealed, labeled

container for hazardous waste disposal.

For larger spills, evacuate the area and contact your institution's EHS department

immediately.

4. Step-by-Step Disposal Protocol:

Preparation: Ensure all necessary PPE is worn and work is conducted in a chemical fume

hood.

Containerization: Place the waste 2-(3-Fluorophenyl)benzonitrile, including any

contaminated materials (e.g., weigh boats, pipette tips), into a designated and properly

labeled hazardous waste container. The label should clearly state "Halogenated Organic

Waste" and list the chemical name.

Sealing: Securely seal the waste container to prevent any leaks or evaporation.
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Storage: Store the sealed waste container in a designated, well-ventilated, and secure

secondary containment area, away from incompatible materials, until it is collected by the

EHS department.

Documentation: Maintain a log of the waste generated, including the chemical name,

quantity, and date of disposal.

Collection: Arrange for the collection of the hazardous waste through your institution's EHS

department.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-(3-Fluorophenyl)benzonitrile.
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Preparation

Disposal Protocol

Spill Response

Start: Handling 2-(3-Fluorophenyl)benzonitrile Waste

Wear Appropriate PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

Step 1

Spill Occurs

If Spill

Work in a Chemical Fume Hood

Step 2

Place waste in a labeled
'Halogenated Organic Waste' container

Step 3

Securely Seal Container

Step 4

Store in a Designated Secondary
Containment Area

Step 5

Arrange for EHS Pickup

Step 6

Absorb with Inert Material

Collect and Place in
Hazardous Waste Container

Click to download full resolution via product page

Caption: Disposal workflow for 2-(3-Fluorophenyl)benzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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